Cas no 1017779-86-0 (2-Ethoxy-3,5-difluorobenzylamine)

• Product Name: 2-Ethoxy-3,5-difluorobenzylamine
• CAS No: 1017779-86-0
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 2619141
• PubChem ID: 46737637
• Update Time: 2025-05-25

2-Ethoxy-3,5-difluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-ETHOXY-3,5-DIFLUOROBENZYLAMINE
• AKOS006281836
• 1017779-86-0
• (2-ethoxy-3,5-difluorophenyl)methanamine
• JS-4720
• SCHEMBL14217778
• 2-Ethoxy-3,5-difluorobenzenemethanamine
• CS-0439854
• DTXSID001281144
• 1-(2-ETHOXY-3,5-DIFLUOROPHENYL)METHANAMINE
• MFCD09258721
• 2-Ethoxy-3,5-difluorobenzylamine

• MDL： MFCD09258721
• Inchi： 1S/C9H11F2NO/c1-2-13-9-6(5-12)3-7(10)4-8(9)11/h3-4H,2,5,12H2,1H3
• InChI Key： SEDCPAAAKKLOJU-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(CN)=C1OCC)F

Computed Properties

• Exact Mass: 187.08087030Da
• Monoisotopic Mass: 187.08087030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.3Ų

Additional information on 2-Ethoxy-3,5-difluorobenzylamine

Comprehensive Overview of 2-Ethoxy-3,5-difluorobenzylamine (CAS No. 1017779-86-0): Properties, Applications, and Industry Insights

2-Ethoxy-3,5-difluorobenzylamine (CAS No. 1017779-86-0) is a fluorinated aromatic amine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethoxy and difluoro substitutions on the benzylamine backbone, exhibits unique physicochemical properties that make it valuable for drug discovery and material science applications. Its molecular structure combines lipophilicity from the ethoxy group with enhanced electronic effects from fluorine atoms, enabling tailored interactions in complex molecular systems.

Recent studies highlight the growing demand for fluorinated building blocks like 2-Ethoxy-3,5-difluorobenzylamine in medicinal chemistry, particularly for designing kinase inhibitors and GPCR-targeting compounds. The CAS 1017779-86-0 compound's balanced polarity (logP ~2.1) and moderate basicity (pKa ~8.5) contribute to its utility in optimizing bioavailability—a key focus area in AI-driven drug design platforms. Researchers frequently search for "difluorobenzylamine derivatives solubility" or "ethoxy-fluorobenzylamine synthetic routes," reflecting industry interest in its practical synthesis (typically via reductive amination of corresponding aldehydes) and formulation compatibility.

In material science, the 1017779-86-0 compound serves as a precursor for liquid crystal and OLED intermediates, where its fluorine atoms enhance thermal stability and electron transport properties. Analytical data (HPLC purity >98%, typical melting point 72-75°C) make it reliable for high-throughput screening applications. Environmental considerations drive searches for "green synthesis of fluorinated amines," prompting innovations in catalytic amination methods that reduce heavy metal residues—a trend aligned with ESG compliance in chemical manufacturing.

The compound's safety profile (LD50 >500 mg/kg in rodent studies) and non-hazardous classification under GHS facilitate global procurement. Suppliers increasingly address queries like "2-Ethoxy-3,5-difluorobenzylamine scale-up challenges" and "CAS 1017779-86-0 stability under GMP," reflecting its transition from lab-scale to commercial production. Regulatory databases show 17+ patent applications since 2020 featuring this scaffold, predominantly in oncology and CNS drug patents, with structure-activity relationship (SAR) studies emphasizing its role in improving blood-brain barrier penetration.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where the difluorobenzylamine moiety enhances linker solubility. This aligns with the 300% YoY growth in "PROTAC linker chemistry" search volume. Storage recommendations (2-8°C under nitrogen) and handling protocols (use of inert atmosphere for sensitive reactions) are frequently documented in technical bulletins, addressing common user concerns about compound degradation during storage.

Market analysts project a 12.7% CAGR for similar fluorinated fine chemicals through 2030, driven by ADC (antibody-drug conjugate) development and bioconjugation technologies. The 1017779-86-0 material's compatibility with click chemistry (e.g., azide-alkyne cycloadditions) positions it favorably for these applications. Quality specifications typically require <0.5% isomeric impurities, verified by GC-MS and NMR spectroscopy (characteristic peaks at 6.8 ppm for aromatic protons and 3.9 ppm for ethoxy group).

In conclusion, 2-Ethoxy-3,5-difluorobenzylamine exemplifies the strategic importance of multifluorinated aromatics in modern chemistry. Its dual utility in life sciences and advanced materials, combined with straightforward derivatization pathways, ensures sustained relevance. Ongoing research into "metabolic stability of fluorinated amines" and "CAS 1017779-86-0 crystal polymorphism" underscores its evolving role in addressing contemporary scientific challenges.